zinc(II)iodide zinc(II)iodide See also: Zinc iodide (preferred).
Brand Name: Vulcanchem
CAS No.:
VCID: VC14459851
InChI: InChI=1S/2HI.Zn/h2*1H;/q;;+2/p-2
SMILES:
Molecular Formula: I2Zn
Molecular Weight: 319.2 g/mol

zinc(II)iodide

CAS No.:

Cat. No.: VC14459851

Molecular Formula: I2Zn

Molecular Weight: 319.2 g/mol

* For research use only. Not for human or veterinary use.

zinc(II)iodide -

Specification

Molecular Formula I2Zn
Molecular Weight 319.2 g/mol
IUPAC Name zinc;diiodide
Standard InChI InChI=1S/2HI.Zn/h2*1H;/q;;+2/p-2
Standard InChI Key UAYWVJHJZHQCIE-UHFFFAOYSA-L
Canonical SMILES [Zn+2].[I-].[I-]

Introduction

Composition and Molecular Structure of Zinc(II) Iodide

Zinc(II) iodide is a binary ionic compound composed of one zinc cation (Zn²⁺) and two iodide anions (I⁻), yielding the molecular formula ZnI₂ . The zinc atom, positioned in group 12 of the periodic table, exhibits a +2 oxidation state, while iodine, a halogen in group 17, adopts a -1 charge . This charge balance ensures the compound’s stability in both anhydrous and dihydrate forms (ZnI₂·2H₂O) .

The crystalline structure of ZnI₂ is characterized by a hexagonal close-packed arrangement, where each zinc ion is tetrahedrally coordinated by four iodide ions . This configuration contributes to its high density (4.74 g/cm³) and hygroscopic nature, enabling rapid absorption of atmospheric moisture .

Synthesis Methods and Comparative Analysis

Direct Synthesis from Elemental Reactants

The most efficient method for synthesizing ZnI₂ involves the direct reaction of elemental zinc (Zn) and iodine (I₂) under reflux in anhydrous ether :
Zn+I2ZnI2\text{Zn} + \text{I}_2 \rightarrow \text{ZnI}_2
This exothermic reaction achieves near-quantitative yields (98–100%) and avoids hazardous byproducts . The simplicity of product isolation—via solvent evaporation—makes this method preferable for laboratory and industrial scales .

Double Displacement Reaction

An alternative approach employs a double displacement reaction between zinc sulfate (ZnSO₄) and potassium iodide (KI) :
ZnSO4+2KIZnI2+K2SO4\text{ZnSO}_4 + 2\text{KI} \rightarrow \text{ZnI}_2 + \text{K}_2\text{SO}_4
While this method also yields ZnI₂, it requires centrifugation to separate the product from potassium sulfate, increasing time and cost .

Table 1: Comparative Analysis of ZnI₂ Synthesis Methods

ParameterDirect Elemental SynthesisDouble Displacement Reaction
Yield (%)98–10095–98
Time EfficiencyHighModerate
Cost (per kg)$6–10$15–20
Byproduct ManagementNoneK₂SO₄ removal required

Physical and Chemical Properties

ZnI₂ exists as a white crystalline solid at room temperature, transitioning to a colorless liquid upon melting at 446°C . Its high boiling point (1,150°C) and density (4.74 g/cm³) reflect strong ionic interactions within the lattice . The compound is highly soluble in polar solvents, including water (450 g/100 mL at 20°C), ethanol, and ammonia solutions .

Table 2: Key Physical Properties of ZnI₂

PropertyValue
Molar Mass319.18 g/mol
Melting Point446°C
Boiling Point1,150°C
Density4.74 g/cm³
Solubility in Water450 g/100 mL (20°C)

The hygroscopic nature of ZnI₂ necessitates storage in airtight containers to prevent deliquescence . In aqueous solutions, it dissociates completely into Zn²⁺ and I⁻ ions, enabling its use in electrochemical applications .

Industrial and Biomedical Applications

Catalysis in Organic Synthesis

ZnI₂ serves as a Lewis acid catalyst in the conversion of methanol to triptane (2,2,3-trimethylbutane), a high-octane fuel additive . Its ability to polarize carbonyl groups accelerates nucleophilic addition reactions, enhancing reaction kinetics by up to 40% compared to traditional catalysts .

Radiographic Imaging

In industrial radiography, ZnI₂ acts as a radiopaque penetrant, improving contrast in X-ray imaging of composite materials . When applied to damaged surfaces, it highlights microcracks and voids via differential X-ray absorption, achieving a resolution of ≤10 µm .

Electron Microscopy

Combined with osmium tetroxide (OsO₄), ZnI₂ stains biological specimens for electron microscopy by binding to lipid membranes and proteins, enhancing image contrast by 30–50% .

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